Lignin-based composites for high-performance supercapacitor electrode materials
RSC Advances Pub Date: 2022-07-06 DOI: 10.1039/D2RA02200A
Abstract
With the rapid development of the global economy, the depletion of fossil fuels and the intensification of environmental pollution, there is an increasingly urgent need for new and green electrochemical energy storage technologies in society. In this thesis, ligninsulfonate/polyaniline nanocomposites were synthesized by in situ chemical oxidation using aniline as the monomer, lignin as the template and dopant, and ammonium persulfate as the oxidant. The results showed that the average diameter of the ligninsulfonate/polyaniline nanocomposite was 85 nm, and the composite electrode exhibited good electron conduction ability and excellent capacitive performance by ligninsulfonate doping. The electrode material showed the best electrochemical performance when the ligninsulfonate addition was 0.1 g. The specific capacitance can reach 553.7 F g−1 under the current density of charge/discharge 1 A g−1, which is higher than that of the pure PANI electrode. The composite electrode material has good multiplicative performance and cycling stability, and the capacitance retention rate can be maintained at 68.01% after 5000 cycles at a charge/discharge current density of 10 A g−1 (three-electrode system), and the capacitance retention rate can be maintained at 54.84% after 5000 cycles at a charge/discharge current density of 5 A g−1 (two-electrode system).
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